Cas no 1797123-81-9 (N-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 1797123-81-9
• MF: C₂₁H₂₈N₄O₂S
• MW: 400.537623405457
• CID: 5405938
• Update Time: 2025-06-12

N-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• Inchi： 1S/C21H28N4O2S/c1-16-6-9-21(24-23-16)25-12-10-17(11-13-25)15-22-28(26,27)20-8-7-18-4-2-3-5-19(18)14-20/h6-9,14,17,22H,2-5,10-13,15H2,1H3
• InChI Key： MKZSPTDUXVXRBW-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1S(NCC1CCN(C2=NN=C(C)C=C2)CC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on N-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

N-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 1797123-81-9): An Overview

N-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 1797123-81-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its complex molecular structure, which includes a tetrahydronaphthalene scaffold and a substituted piperidine moiety. The combination of these structural elements endows the compound with a range of biological activities that make it a promising candidate for various therapeutic applications.

The tetrahydronaphthalene core is a well-known scaffold in medicinal chemistry, often utilized for its favorable pharmacokinetic properties and ability to modulate various biological targets. In the case of N-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide, the tetrahydronaphthalene ring system provides a rigid and lipophilic framework that enhances the compound's ability to cross cell membranes and interact with intracellular targets. This feature is particularly important for drugs designed to target receptors or enzymes within cells.

The sulfonamide functional group is another key component of this compound. Sulfonamides have been widely used in medicine for their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. In this specific compound, the sulfonamide group is attached to the tetrahydronaphthalene scaffold via a methylene linker, which further influences the compound's pharmacological profile. The sulfonamide moiety can form hydrogen bonds with target proteins, enhancing the compound's binding affinity and selectivity.

The piperidine ring in N-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide adds additional complexity to the molecule. Piperidine rings are versatile building blocks in drug design due to their ability to adopt various conformations and participate in multiple types of interactions with biological targets. The substitution at the 4-position with a methylpyridazine group introduces additional functionality that can influence the compound's pharmacological properties. The 6-methylpyridazin-3-yl substituent is particularly noteworthy for its potential to enhance the compound's interaction with specific receptors or enzymes.

Recent studies have highlighted the potential of N-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide in various therapeutic areas. One area of significant interest is its activity as a selective inhibitor of certain kinases involved in cancer progression. Kinase inhibitors are a crucial class of drugs used in cancer therapy due to their ability to block the signaling pathways that drive tumor growth and metastasis. Preliminary data suggest that this compound exhibits potent inhibitory activity against specific kinases, making it a promising lead for further development as an anticancer agent.

In addition to its potential as an anticancer drug, N-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide has also shown promise in other therapeutic areas. For example, studies have demonstrated its anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. The compound's ability to modulate inflammatory pathways without causing significant side effects makes it an attractive candidate for further investigation.

The pharmacokinetic profile of N-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug intended for chronic administration.

Despite its promising profile, further research is needed to fully understand the mechanisms of action and potential side effects of N-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide. Ongoing clinical trials are evaluating its safety and efficacy in human subjects. These trials will provide crucial data on the compound's therapeutic potential and help guide its development as a viable treatment option for various diseases.

In conclusion, N-{[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 1797123-81-9) represents an exciting advancement in medicinal chemistry and pharmacology. Its unique structural features and diverse biological activities make it a promising candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound holds great promise for improving patient outcomes in various medical conditions.